Cas no 2098114-26-0 (1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride)

• Product Name: 1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride
• CAS No: 2098114-26-0
• MF: C₆H₁₀ClF₃N₂O
• MW: 218.604610919952
• CID: 4710931
• PubChem ID: 126845298
• Update Time: 2025-05-20

1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)piperazin-2-one hydrochloride
• 1-(2,2,2-trifluoroethyl)piperazin-2-one;hydrochloride
• AKOS040818004
• 2-Piperazinone, 1-(2,2,2-trifluoroethyl)-, hydrochloride (1:1)
• 2098114-26-0
• F83968
• F2167-7792
• CS-0380668
• starbld0038501
• 1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride

• Inchi： 1S/C6H9F3N2O.ClH/c7-6(8,9)4-11-2-1-10-3-5(11)12;/h10H,1-4H2;1H
• InChI Key： WSRRTWDKDJKSSW-UHFFFAOYSA-N
• SMILES： Cl.FC(CN1C(CNCC1)=O)(F)F

Computed Properties

• Exact Mass: 218.0433751 g/mol
• Monoisotopic Mass: 218.0433751 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.60
• Topological Polar Surface Area: 32.299

Additional information on 1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride

Introduction to 1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride (CAS No. 2098114-26-0)

1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride (CAS No. 2098114-26-0) is a fluorinated piperazine derivative that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to a class of molecules that incorporate a trifluoroethyl group, which is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The presence of the piperazine ring further enhances its versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for drug formulation and administration. This property is particularly advantageous in the development of oral and injectable formulations, where bioavailability and pharmacokinetic profiles are paramount. The fluorine atoms in the trifluoroethyl group contribute to the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo and thereby potentially extending its therapeutic window.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug discovery. The introduction of fluorine atoms into molecular structures can lead to improved binding affinity, selectivity, and resistance to enzymatic degradation. In particular, 1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride has been studied for its potential applications in central nervous system (CNS) disorders due to the lipophilic nature of the trifluoroethyl group, which facilitates blood-brain barrier penetration.

Research published in peer-reviewed journals has demonstrated that derivatives of piperazine have shown promise in treating conditions such as depression, anxiety, and neurodegenerative diseases. The specific modification of the piperazine ring with a trifluoroethyl group may enhance interactions with neurotransmitter receptors, leading to more potent and selective therapeutic effects. For instance, studies have explored its potential as an antagonist or partial agonist at various serotonin receptors, which are implicated in mood regulation and cognitive function.

The synthesis of 1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into organic molecules often presents synthetic challenges due to their reactivity and sensitivity to environmental factors. However, modern synthetic methodologies have made significant progress in facilitating the incorporation of fluorinated groups into complex molecular frameworks.

In addition to its pharmacological applications, 1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride has been investigated for its potential role in chemical biology research. Its unique structure allows it to serve as a tool compound for studying receptor-ligand interactions and enzyme mechanisms. By using this compound as a probe molecule, researchers can gain insights into the structural and functional aspects of target proteins involved in various disease pathways.

The development of novel drug candidates often involves extensive computational modeling and experimental validation. Virtual screening techniques have been employed to identify potential binding sites on target proteins for 1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride, while experimental assays such as radioligand binding studies have confirmed its interaction with relevant receptors. These combined approaches have accelerated the discovery process and provided a robust framework for optimizing lead compounds.

Regulatory considerations play a crucial role in the progression of any pharmaceutical candidate from preclinical studies to clinical trials. The safety and efficacy profiles of 1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride must be thoroughly evaluated through rigorous toxicological studies before it can be considered for human use. Collaborative efforts between academic institutions and pharmaceutical companies are essential for generating comprehensive data that meets regulatory standards set by agencies such as the FDA and EMA.

The future prospects of 1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride are promising as ongoing research continues to uncover new therapeutic applications. Innovations in drug delivery systems may further enhance its clinical utility by improving bioavailability and reducing side effects. Additionally, advances in genetic engineering techniques could enable personalized medicine approaches tailored to individual patient responses.

In conclusion,1-(2,2,2-Trifluoroethyl)piperazin-2-one hydrochloride (CAS No. 2098114-26-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation into drug development pipelines holds promise for addressing unmet medical needs across various therapeutic areas. As research progresses，this compound will continue to be a valuable asset in the quest for novel treatments that improve patient outcomes.